Cas no 2228710-49-2 (tert-butyl 4-(pyrrolidin-2-yl)-1H-imidazole-1-carboxylate)

• Product Name: tert-butyl 4-(pyrrolidin-2-yl)-1H-imidazole-1-carboxylate
• CAS No: 2228710-49-2
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 6221102
• PubChem ID: 165619974
• Update Time: 2025-10-22

tert-butyl 4-(pyrrolidin-2-yl)-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2228710-49-2
• EN300-1895735
• tert-butyl 4-(pyrrolidin-2-yl)-1H-imidazole-1-carboxylate

• Inchi： 1S/C12H19N3O2/c1-12(2,3)17-11(16)15-7-10(14-8-15)9-5-4-6-13-9/h7-9,13H,4-6H2,1-3H3
• InChI Key： XTWKFZIJQSGPGQ-UHFFFAOYSA-N
• SMILES： O(C(N1C=NC(=C1)C1CCCN1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 56.2Ų

Additional information on tert-butyl 4-(pyrrolidin-2-yl)-1H-imidazole-1-carboxylate

Recent Advances in the Study of tert-Butyl 4-(pyrrolidin-2-yl)-1H-imidazole-1-carboxylate (CAS: 2228710-49-2)

The compound tert-butyl 4-(pyrrolidin-2-yl)-1H-imidazole-1-carboxylate (CAS: 2228710-49-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique imidazole-pyrrolidine scaffold, has been identified as a promising intermediate in the synthesis of bioactive compounds targeting various therapeutic areas. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel kinase inhibitors and modulators of G-protein-coupled receptors (GPCRs).

One of the key findings from the latest research involves the use of tert-butyl 4-(pyrrolidin-2-yl)-1H-imidazole-1-carboxylate as a versatile building block in the synthesis of small-molecule libraries. Researchers have demonstrated its utility in the construction of diverse heterocyclic frameworks, which are essential for probing biological targets with high specificity. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its role in the development of selective inhibitors for the PI3K/AKT/mTOR pathway, a critical signaling cascade implicated in cancer progression.

In addition to its synthetic utility, the compound has also been investigated for its direct biological activity. Preliminary in vitro assays have shown that derivatives of tert-butyl 4-(pyrrolidin-2-yl)-1H-imidazole-1-carboxylate exhibit moderate inhibitory effects on certain inflammatory cytokines, suggesting potential applications in the treatment of autoimmune diseases. These findings were corroborated by a recent preprint on bioRxiv, which reported the compound's ability to modulate NF-κB signaling in macrophage cell lines.

From a structural perspective, the tert-butyl carbamate group in this molecule provides both steric protection and synthetic flexibility, enabling further functionalization. Computational modeling studies have revealed that the pyrrolidine ring adopts a semi-rigid conformation, which may contribute to its binding affinity for specific protein targets. This insight has been leveraged in the design of next-generation drug candidates, as detailed in a 2024 patent application by a leading pharmaceutical company.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Recent pharmacokinetic studies have indicated that certain analogs exhibit limited oral bioavailability, prompting ongoing research into prodrug strategies and formulation improvements. A collaborative effort between academic and industrial researchers, as reported in ACS Pharmacology & Translational Science, is currently addressing these limitations through systematic structure-activity relationship (SAR) studies.

Looking ahead, the scientific community anticipates that tert-butyl 4-(pyrrolidin-2-yl)-1H-imidazole-1-carboxylate will continue to play a pivotal role in medicinal chemistry campaigns. Its combination of synthetic accessibility and biological relevance makes it an attractive starting point for the discovery of new therapeutic agents. Future research directions may include exploration of its applications in targeted protein degradation and covalent inhibitor design, as suggested by recent trends in the field.